Cas no 2228758-61-8 (2,6-difluoro-4-methoxyphenyl sulfamate)

• Product Name: 2,6-difluoro-4-methoxyphenyl sulfamate
• CAS No: 2228758-61-8
• MF: C₇H₇F₂NO₄S
• MW: 239.19658780098
• CID: 6281932
• PubChem ID: 165636751
• Update Time: 2025-06-11

2,6-difluoro-4-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-methoxyphenyl sulfamate
• 2228758-61-8
• EN300-2002185

• Inchi： 1S/C7H7F2NO4S/c1-13-4-2-5(8)7(6(9)3-4)14-15(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： PVTKZUJCHKAJNM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC(=CC=1F)OC)F

Computed Properties

• Exact Mass: 239.00638520g/mol
• Monoisotopic Mass: 239.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 2,6-difluoro-4-methoxyphenyl sulfamate

Professional Introduction to Compound with CAS No. 2228758-61-8 and Product Name: 2,6-difluoro-4-methoxyphenyl sulfamate

The compound with the CAS number 2228758-61-8 and the product name 2,6-difluoro-4-methoxyphenyl sulfamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluoro group is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug molecules. In particular, the 2,6-difluoro substitution pattern has been extensively studied for its role in increasing lipophilicity and reducing metabolic degradation. This feature makes 2,6-difluoro-4-methoxyphenyl sulfamate a promising scaffold for designing drugs with improved pharmacological profiles.

The methoxy group at the para position relative to the sulfamate moiety further contributes to the compound's chemical diversity. Methoxy substitution is often employed to enhance solubility, reduce toxicity, and improve bioavailability. The combination of these two substituents in 2,6-difluoro-4-methoxyphenyl sulfamate suggests a balanced set of properties that could be exploited for various pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The sulfamate functional group is particularly interesting in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets in multiple ways. This versatility makes 2,6-difluoro-4-methoxyphenyl sulfamate a valuable intermediate in the synthesis of novel compounds with tailored biological activities.

Current research in this area has focused on exploring the pharmacological potential of derivatives of 2,6-difluoro-4-methoxyphenyl sulfamate. Studies have shown that modifications at the aromatic ring or the sulfamate group can lead to significant changes in biological activity. For instance, replacing the methoxy group with other electron-withdrawing or electron-donating groups can alter the compound's interaction with target proteins or enzymes. These findings underscore the importance of 2,6-difluoro-4-methoxyphenyl sulfamate as a versatile scaffold for drug discovery.

The synthesis of 2,6-difluoro-4-methoxyphenyl sulfamate also presents an interesting challenge from a chemical perspective. The presence of both fluoro and methoxy groups requires careful consideration during synthetic planning to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or fluorination methods, have been employed to achieve optimal results. These methodologies not only highlight the synthetic feasibility but also demonstrate the compound's potential as a model system for studying fluorinated aromatic chemistry.

In conclusion, 2,6-difluoro-4-methoxyphenyl sulfamate (CAS No. 2228758-61-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. The combination of fluoro and methoxy substituents provides a balanced set of properties that make it an attractive scaffold for drug development. Ongoing research continues to explore its pharmacological potential and synthetic utility, positioning it as a key compound in future therapeutic innovation.